Cas no 5336-64-1 (1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2))

1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2) structure
5336-64-1 structure
Product Name:1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2)
CAS No:5336-64-1
MF:C14H26BrN2
MW:302.273643016815
CID:380107
PubChem ID:24180740
Update Time:2025-04-19

1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2)
    • trimethyl-[[2-[(trimethylazaniumyl)methyl]phenyl]methyl]azanium,bromide
    • (O-PHENYLENEDIMETHYLENE)BIS[TRIMETHYLAMMONIUM BROMIDE]
    • Hexa-N-methyl-o-xylylen-di-ammonium, Bromid
    • hexa-N-methyl-o-xylylene-di-ammonium, bromide
    • NSC352
    • trimethyl-[[2-[(trimethylazaniumyl)methyl]phenyl]methyl]azanium;bromide
    • 5336-64-1
    • NSC-352
    • DTXSID30636053
    • Inchi: 1S/C14H26N2.BrH/c1-15(2,3)11-13-9-7-8-10-14(13)12-16(4,5)6;/h7-10H,11-12H2,1-6H3;1H/q+2;/p-1
    • InChI Key: BCXGTMMISURGAX-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(C)CC1C=CC=CC=1C[N+](C)(C)C

Computed Properties

  • Exact Mass: 222.20978
  • Monoisotopic Mass: 301.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0
  • LogP: -0.89700

1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2) Related Literature

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